Cas no 28769-48-4 (Benzenepropanenitrile, alpha-methylene-)

Benzenepropanenitrile, alpha-methylene- structure
28769-48-4 structure
Product Name:Benzenepropanenitrile, alpha-methylene-
CAS No:28769-48-4
MF:C10H9N
MW:143.185162305832
CID:2662161
Update Time:2023-08-06

Benzenepropanenitrile, alpha-methylene- Chemical and Physical Properties

Names and Identifiers

    • α-benzylacrylonitrile
    • α-Methylenebenzenepropiononitrile
    • Benzenepropanenitrile, .alpha.-methylene-
    • Hydrocinnamonitrile, .alpha.-methylene-
    • 2-Benzylacrylonitrile #
    • .alpha.-Benzylacrylonitrile
    • ARBPOEAGKXLZHI-UHFFFAOYSA-N
    • alpha-Methylenebenzenepropanenitrile
    • 2-methylene-3-phenylpropanenitrile
    • Benzenepropanenitrile, alpha-methylene-
    • Inchi: 1S/C10H9N/c1-9(8-11)7-10-5-3-2-4-6-10/h2-6H,1,7H2
    • InChI Key: ARBPOEAGKXLZHI-UHFFFAOYSA-N
    • SMILES: N#CC(=C)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Topological Polar Surface Area: 23.8
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